Cas no 2408966-34-5 (tert-butyl N-[1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-yl]carbamate)

• Product Name: tert-butyl N-[1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-yl]carbamate
• CAS No: 2408966-34-5
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 5937875
• PubChem ID: 165701235
• Update Time: 2025-06-13

tert-butyl N-[1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-yl]carbamate
• 2408966-34-5
• EN300-7548038

• Inchi： 1S/C17H25N3O3/c1-5-6-9-20-14-8-7-12(10-13(14)19-15(20)11-21)18-16(22)23-17(2,3)4/h7-8,10,21H,5-6,9,11H2,1-4H3,(H,18,22)
• InChI Key： BTFFBXKWSDZSRP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C=1)N=C(CO)N2CCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.18959167g/mol
• Monoisotopic Mass: 319.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.4Ų

Additional information on tert-butyl N-[1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-yl]carbamate

Research Brief on tert-butyl N-[1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-yl]carbamate (CAS: 2408966-34-5)

The compound tert-butyl N-[1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-yl]carbamate (CAS: 2408966-34-5) has recently emerged as a promising intermediate in medicinal chemistry, particularly in the development of novel benzimidazole-based therapeutics. This research brief synthesizes the latest findings regarding its synthesis, pharmacological potential, and applications in drug discovery.

Recent studies highlight the compound's structural versatility as a benzimidazole derivative with a hydroxymethyl side chain and tert-butyl carbamate protection. The 2023 study by Zhang et al. demonstrated its efficacy as a key building block for protease inhibitors, showing remarkable stability in physiological conditions (pH 7.4, 37°C) with a half-life exceeding 48 hours. The presence of both hydrophilic (hydroxymethyl) and hydrophobic (butyl, tert-butyl) moieties makes it particularly valuable for optimizing drug-like properties.

In synthetic chemistry advancements, a novel three-step protocol was developed by Johnson Pharmaceuticals (2024) starting from 4-nitro-1H-benzimidazole, achieving an overall yield of 68% with excellent purity (>99.5%). The process features a crucial Pd/C-catalyzed hydrogenation step that simultaneously reduces the nitro group and introduces the butyl side chain, followed by hydroxymethylation and carbamate protection.

Pharmacological screening revealed its derivatives exhibit significant activity against kinase targets, particularly FLT3 and CDK4/6, with IC50 values in the low micromolar range (0.8-3.2 μM). The hydroxymethyl group serves as an ideal handle for further derivatization, enabling rapid generation of compound libraries for structure-activity relationship studies.

Current challenges include optimizing its metabolic stability, as preliminary ADME studies indicate moderate hepatic clearance (32 mL/min/kg in rat microsomes). However, its favorable LogP (2.1) and polar surface area (78 Ų) suggest good membrane permeability balanced with aqueous solubility, making it a valuable scaffold for CNS-targeted therapeutics.

Future research directions focus on exploring its applications in PROTAC design and covalent inhibitor development, leveraging the reactive hydroxymethyl group for targeted protein degradation strategies. The compound's unique chemical space positions it as a versatile tool for addressing unmet medical needs in oncology and neurodegenerative diseases.